Cas no 2680679-56-3 (ethyl 5-{(benzyloxy)carbonylamino}-4-(cyanosulfanyl)-3-methylthiophene-2-carboxylate)

• Product Name: ethyl 5-{(benzyloxy)carbonylamino}-4-(cyanosulfanyl)-3-methylthiophene-2-carboxylate
• CAS No: 2680679-56-3
• MF: C₁₇H₁₆N₂O₄S₂
• MW: 376.449941635132
• CID: 5620897
• PubChem ID: 165921226
• Update Time: 2025-07-25

ethyl 5-{(benzyloxy)carbonylamino}-4-(cyanosulfanyl)-3-methylthiophene-2-carboxylate Chemical and Physical Properties

Names and Identifiers

• 2680679-56-3
• ethyl 5-{[(benzyloxy)carbonyl]amino}-4-(cyanosulfanyl)-3-methylthiophene-2-carboxylate
• EN300-28301503
• ethyl 5-{(benzyloxy)carbonylamino}-4-(cyanosulfanyl)-3-methylthiophene-2-carboxylate

• Inchi： 1S/C17H16N2O4S2/c1-3-22-16(20)14-11(2)13(24-10-18)15(25-14)19-17(21)23-9-12-7-5-4-6-8-12/h4-8H,3,9H2,1-2H3,(H,19,21)
• InChI Key： XBCPUXPCIDBCIH-UHFFFAOYSA-N
• SMILES： S1C(=C(C(C)=C1C(=O)OCC)SC#N)NC(=O)OCC1C=CC=CC=1

Computed Properties

• Exact Mass: 376.05514934g/mol
• Monoisotopic Mass: 376.05514934g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 25
• Rotatable Bond Count: 8
• Complexity: 516
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.5
• Topological Polar Surface Area: 142Ų

Additional information on ethyl 5-{(benzyloxy)carbonylamino}-4-(cyanosulfanyl)-3-methylthiophene-2-carboxylate

Research Briefing on Ethyl 5-{(Benzyloxy)carbonylamino}-4-(cyanosulfanyl)-3-methylthiophene-2-carboxylate (CAS: 2680679-56-3)

Ethyl 5-{(benzyloxy)carbonylamino}-4-(cyanosulfanyl)-3-methylthiophene-2-carboxylate (CAS: 2680679-56-3) is a synthetic thiophene derivative that has recently garnered attention in the field of chemical biology and medicinal chemistry due to its unique structural features and potential therapeutic applications. This compound, characterized by its multifunctional groups including a benzyloxycarbonylamino moiety, a cyanosulfanyl group, and a methylthiophene core, serves as a versatile intermediate in the synthesis of biologically active molecules. Recent studies have explored its role in the development of novel enzyme inhibitors, antimicrobial agents, and anticancer compounds, highlighting its significance in drug discovery.

The synthesis of ethyl 5-{(benzyloxy)carbonylamino}-4-(cyanosulfanyl)-3-methylthiophene-2-carboxylate involves a multi-step process, typically starting from commercially available thiophene precursors. Key steps include the introduction of the cyanosulfanyl group via nucleophilic substitution and the protection of the amino group using benzyloxycarbonyl (Cbz) chemistry. Recent advancements in synthetic methodologies have improved the yield and purity of this compound, making it more accessible for research purposes. Notably, its stability under physiological conditions and reactivity toward various biomolecules make it an attractive candidate for further pharmacological investigations.

In recent studies, this compound has been evaluated for its inhibitory activity against specific enzymes, such as protein kinases and proteases, which are critical targets in cancer and inflammatory diseases. Preliminary in vitro assays have demonstrated promising results, with the compound showing moderate to high affinity for certain enzyme active sites. Molecular docking studies further support its potential as a lead compound, revealing favorable interactions with key amino acid residues in target proteins. These findings suggest that ethyl 5-{(benzyloxy)carbonylamino}-4-(cyanosulfanyl)-3-methylthiophene-2-carboxylate could serve as a scaffold for the development of more potent and selective inhibitors.

Beyond its enzyme inhibitory properties, this compound has also been investigated for its antimicrobial activity. Recent screenings against a panel of bacterial and fungal pathogens revealed that it exhibits broad-spectrum activity, particularly against drug-resistant strains. Mechanistic studies indicate that its mode of action may involve disruption of microbial cell membranes or interference with essential metabolic pathways. These results underscore its potential as a starting point for the design of new antimicrobial agents, especially in the face of rising antibiotic resistance.

In conclusion, ethyl 5-{(benzyloxy)carbonylamino}-4-(cyanosulfanyl)-3-methylthiophene-2-carboxylate (CAS: 2680679-56-3) represents a promising chemical entity with diverse applications in drug discovery. Its unique structural features, combined with its demonstrated biological activities, make it a valuable tool for researchers in the chemical biology and pharmaceutical industries. Future studies should focus on optimizing its pharmacokinetic properties and exploring its therapeutic potential in vivo. As the field advances, this compound is likely to play an increasingly important role in the development of next-generation therapeutics.